Cas no 1017777-92-2 (2,3-dichloro-6-(trifluoromethyl)aniline)

• Product Name: 2,3-dichloro-6-(trifluoromethyl)aniline
• CAS No: 1017777-92-2
• MF: C₇H₄Cl₂F₃N
• MW: 230.014570236206
• MDL: MFCD09832277
• CID: 1134751
• PubChem ID: 21257594
• Update Time: 2025-04-20

2,3-dichloro-6-(trifluoromethyl)aniline Chemical and Physical Properties

Names and Identifiers

• 2,3-Dichloro-6-(trifluoromethyl)aniline
• 2,3-Dichloro-6-(trifluoromethyl)benzenamine
• 5,6-Dichloro-α,α,α-trifluoro-o-toluidine
• Benzenamine, 2,3-dichloro-6-(trifluoromethyl)-
• ZR BG CG FXFFF
• LogP
• MFCD09832277
• AKOS015957005
• SCHEMBL7574925
• JS-4570
• A897077
• 1017777-92-2
• NESDKBLXQJESKV-UHFFFAOYSA-N
• EN300-1642271
• 2,3-dichloro-6-(trifluoromethyl)aniline

• MDL： MFCD09832277
• Inchi： 1S/C7H4Cl2F3N/c8-4-2-1-3(7(10,11)12)6(13)5(4)9/h1-2H,13H2
• InChI Key： NESDKBLXQJESKV-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(C(F)(F)F)=C1N)Cl

Computed Properties

• Exact Mass: 228.96700
• Monoisotopic Mass: 228.9672890g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 26Ų

Experimental Properties

• Melting Point: 43-45℃
• PSA: 26.02000
• LogP: 4.17560

2,3-dichloro-6-(trifluoromethyl)aniline Security Information

• HazardClass：9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes